Cas no 221137-44-6 (1-(1,3-Benzodioxol-5-yl)cyclopropanemethanamine)

• Product Name: 1-(1,3-Benzodioxol-5-yl)cyclopropanemethanamine
• CAS No: 221137-44-6
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD11188959
• CID: 2836336
• PubChem ID: 19369542
• Update Time: 2025-06-14

1-(1,3-Benzodioxol-5-yl)cyclopropanemethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(1,3-dioxaindan-5-yl)cyclopropyl]methanamine
• 221137-44-6
• 1-(1,3-benzodioxol-5-yl)Cyclopropanemethanamine
• AC5631
• MFCD11188959
• DA-08023
• [1-(2H-1,3-benzodioxol-5-yl)cyclopropyl]methanamine
• AKOS009265995
• AB63751
• EN300-62407
• Z361883962
• CS-0216844
• (1-(BENZO[D][1,3]DIOXOL-5-YL)CYCLOPROPYL)METHANAMINE
• SY181270
• WIA13744
• 1-(1,3-Benzodioxol-5-yl)cyclopropanemethanamine

• MDL： MFCD11188959
• Inchi： 1S/C11H13NO2/c12-6-11(3-4-11)8-1-2-9-10(5-8)14-7-13-9/h1-2,5H,3-4,6-7,12H2
• InChI Key： WZJFNNGJVCPBTE-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1(CN)CC1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 305.3±31.0 °C at 760 mmHg
• Flash Point: 151.0±32.1 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(1,3-Benzodioxol-5-yl)cyclopropanemethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(1,3-Benzodioxol-5-yl)cyclopropanemethanamine

Comprehensive Overview of 1-(1,3-Benzodioxol-5-yl)cyclopropanemethanamine (CAS No. 221137-44-6)

1-(1,3-Benzodioxol-5-yl)cyclopropanemethanamine, with the CAS number 221137-44-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a benzodioxole moiety with a cyclopropylmethanamine group, making it a subject of interest for its potential applications in medicinal chemistry and drug development. Researchers are particularly intrigued by its molecular interactions and possible therapeutic benefits, which align with current trends in targeted drug design and neuropharmacology.

The compound's benzodioxole component is known for its presence in various bioactive molecules, often associated with antioxidant and anti-inflammatory properties. Meanwhile, the cyclopropylmethanamine segment contributes to its structural rigidity, which can enhance binding affinity to specific biological targets. This dual functionality positions 1-(1,3-Benzodioxol-5-yl)cyclopropanemethanamine as a promising candidate for studies related to central nervous system (CNS) disorders, a hot topic in modern pharmacology due to the rising global prevalence of neurological conditions.

In recent years, the scientific community has shown growing interest in small-molecule modulators of neurotransmitter systems, and 221137-44-6 fits into this category. Its potential role in modulating serotonergic or dopaminergic pathways has sparked discussions in academic forums and research publications. These pathways are critical in addressing conditions like anxiety, depression, and neurodegenerative diseases, which are frequently searched topics in medical databases and AI-driven research tools.

From a synthetic chemistry perspective, 1-(1,3-Benzodioxol-5-yl)cyclopropanemethanamine presents intriguing challenges and opportunities. Its synthesis often involves multi-step processes, including cyclopropanation reactions and amine functionalization, which are areas of active methodological development. Researchers are exploring greener and more efficient synthetic routes, reflecting the broader industry shift toward sustainable chemistry—a key concern for environmentally conscious stakeholders.

The compound's physicochemical properties, such as its logP value and hydrogen bonding capacity, are also under scrutiny. These parameters are vital for understanding its drug-likeness and bioavailability, which are central themes in contemporary pharmacokinetic studies. As the pharmaceutical industry increasingly relies on computational predictive models, data on compounds like 221137-44-6 contribute to refining these algorithms, another intersection with trending AI applications in drug discovery.

Quality control and analytical characterization of 1-(1,3-Benzodioxol-5-yl)cyclopropanemethanamine typically employ advanced techniques like HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, which are non-negotiable in preclinical research. The emphasis on analytical validation mirrors the broader scientific community's focus on reproducibility and data integrity, topics that dominate discussions at major conferences.

Looking ahead, the trajectory for CAS 221137-44-6 appears closely tied to interdisciplinary innovations. Collaborations between synthetic chemists, computational biologists, and clinical researchers could unlock its full potential, particularly in addressing unmet medical needs. This aligns perfectly with today's translational research paradigm, where bench-to-bedside approaches dominate strategic funding priorities.